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Compound of Interest

Compound Name: Fluorobenzyl bromide

Cat. No.: B1653185 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling of

reactive chemical intermediates like Fluorobenzyl bromide is paramount. This guide provides

immediate, essential safety and logistical information, including detailed operational and

disposal plans, to foster a secure laboratory environment.

Fluorobenzyl bromide is a corrosive and lachrymatory chemical that demands strict

adherence to safety protocols to prevent severe skin and eye burns, as well as respiratory tract

irritation.[1][2] It is also sensitive to moisture, which necessitates careful handling and storage

to avoid hazardous reactions.[1][2]

Chemical and Physical Properties
A clear understanding of the physical and chemical properties of Fluorobenzyl bromide is

fundamental to its safe handling. The following table summarizes key quantitative data for its

common isomers.
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Property
4-Fluorobenzyl
bromide

3-Fluorobenzyl
bromide

2-Fluorobenzyl
bromide

CAS Number 459-46-1 456-41-7 446-48-0

Molecular Formula C₇H₆BrF C₇H₆BrF C₇H₆BrF

Molecular Weight 189.03 g/mol 189.02 g/mol 189.02 g/mol

Appearance
Clear, slightly yellow

liquid[1]

Colorless to light

yellow liquid[3][4]
Liquid

Density 1.517 g/mL at 25 °C[5] 1.541 g/mL at 25 °C[4] 1.567 g/mL at 25 °C[6]

Boiling Point 85 °C at 15 mm Hg[5] 88 °C at 20 mm Hg[4]
84-85 °C at 15

mmHg[6]

Flash Point > 110 °C (> 230 °F)[1] > 93.3 °C (200 °F)[3]
83 °C (181.4 °F) -

closed cup[6]

Incompatible Materials

Bases, strong

oxidizing agents,

alcohols, amines,

metals[2][7]

Incompatible

materials[3]

Bases, strong

oxidizing agents,

alcohols, amines,

metals[7]

Personal Protective Equipment (PPE)
The mandatory personal protective equipment for handling Fluorobenzyl bromide is detailed

below. This equipment must be worn at all times when there is a risk of exposure.
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PPE Category Specification

Eye/Face Protection

Chemical splash goggles or a full-face shield

are required.[1][2][7] Standard safety glasses

are not sufficient.

Skin Protection

Appropriate chemical-resistant gloves (e.g.,

PVC or neoprene) must be worn.[8][9] A lab coat

or chemical-resistant apron and full-length

clothing are necessary to prevent skin contact.

[1][8] Non-absorbent protective footwear is also

recommended.[8]

Respiratory Protection

Work should be conducted in a well-ventilated

area, preferably within a chemical fume hood.[1]

[3] If ventilation is inadequate or there is a risk of

inhalation, a NIOSH/MSHA or European

Standard EN 149 approved respirator with an

organic vapor cartridge is required.[1][2][7]

Experimental Protocols: Safe Handling and Disposal
Adherence to a strict, step-by-step protocol is crucial for minimizing risks associated with

Fluorobenzyl bromide.

Operational Plan: Step-by-Step Handling

Preparation:

Ensure that a safety shower and eyewash station are readily accessible and have been

recently tested.[1][7]

Work exclusively within a certified chemical fume hood.

Don all required personal protective equipment before handling the chemical.

Have spill control materials (e.g., inert absorbent such as vermiculite or sand) readily

available.[1]
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Handling:

Carefully open the container, being mindful of any potential pressure buildup.

Dispense the required amount of Fluorobenzyl bromide slowly and carefully to avoid

splashing.

Keep the container tightly sealed when not in use to prevent exposure to moisture and air.

[1][10]

Avoid contact with incompatible materials such as bases, strong oxidizing agents, and

metals.[2][7]

Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.[1][3]

Decontaminate all equipment used.

Remove and launder any contaminated clothing before reuse.[1]

Disposal Plan: Step-by-Step Procedure

Waste Segregation:

All materials contaminated with Fluorobenzyl bromide, including disposable gloves,

absorbent materials from spills, and empty containers, should be collected in a

designated, labeled hazardous waste container.

Waste Neutralization (for Spills):

For small spills, absorb the material with an inert absorbent like vermiculite or sand.[1]

Carefully scoop the absorbed material into a suitable container for disposal.

Waste Disposal:
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Chemical waste generators must adhere to US EPA guidelines (40 CFR Parts 261.3) and

consult with state and local hazardous waste regulations for proper classification and

disposal.[1]

The waste can be disposed of through a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing.[3]

Do not discharge Fluorobenzyl bromide or its waste into sewer systems.[3]

Emergency First Aid Procedures
Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids.[1][3] Seek

immediate medical attention.[1]

Skin Contact

Immediately flush the affected skin with plenty of

water for at least 15 minutes while removing all

contaminated clothing and shoes.[1][3] Seek

immediate medical attention.[1]

Inhalation

Move the victim to fresh air immediately.[1][3] If

breathing is difficult, administer oxygen. If the

victim is not breathing, provide artificial

respiration.[1][3] Do not use mouth-to-mouth

resuscitation if the victim has ingested or

inhaled the chemical.[3] Seek immediate

medical attention.[1]

Ingestion

Do NOT induce vomiting.[1][3] If the victim is

conscious and alert, rinse their mouth with water

and give a cupful of water to drink.[1][3] Never

give anything by mouth to an unconscious

person.[1][3] Seek immediate medical attention.

[1]
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Visual Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of Fluorobenzyl
bromide, from preparation to disposal.
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Caption: Workflow for the safe handling of Fluorobenzyl bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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